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Compound of Interest

Compound Name: 2-Chloro-5-cyanonicotinic acid
Cat. No.: B11817623
Get Quote
\ J

Part 1: Executive Safety Directive (The "Why")

As researchers, we often treat "disposal” as an afterthought—a bin to fill once the chemistry is
done.[1] However, 2-Chloro-5-cyanonicotinic acid (CAS: 38165-68-3) presents a specific
"dual-threat" profile that requires intentional waste stream management.[1]

» The Halogen Factor: The chlorine substituent mandates this waste be directed to
halogenated waste streams.[2] Incineration of this compound without appropriate scrubbing
generates Hydrogen Chloride (HCI) gas, damaging standard incinerators and violating
emission standards.[1]

e The Nitrile Factor: The cyano (-CN) moiety is an organic nitrile. While significantly more
stable than ionic cyanides, it poses a risk of liberating Hydrogen Cyanide (HCN) gas if
subjected to strong acids or uncontrolled thermal decomposition.[1]

Operational Rule: Never mix this compound with acidic waste streams or oxidizers. Segregate
strictly as Halogenated Organic Waste.

Part 2: Chemical Profile & Classification[3][4]
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To ensure correct regulatory coding (RCRA/EPA), use the following technical profile. This data

determines your waste labeling requirements.[1]

Parameter

Specification

Operational Implication

Chemical Name

2-Chloro-5-cyanonicotinic acid

Primary label identifier.

CAS Number

38165-68-3

Required for waste

manifesting.[1]

Molecular Formula

C7H3CIN202

High Nitrogen/Chlorine
content.

Physical State

Solid (White to Off-white

powder)

Dust control measures

required.

Acidity (pKa)

Acidic (Carboxylic acid group)

Do not mix with bases
(exotherm risk) or strong acids

(hydrolysis risk).

Primary Hazards

Irritant (Skin/Eye/Resp), Acute
Tox.[1][3]

PPE: Nitrile gloves, P95/N95
mask, Goggles.[1]

Waste Stream

Halogenated Organic

CRITICAL: Must go to high-
temp incineration with acid gas

scrubbing.[1]

Part 3: Decision Logic & Workflow

The following decision tree illustrates the correct segregation logic for this compound.
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Figure 1: Segregation logic. Note that even if dissolved in a hon-halogenated solvent (e.g.,
Methanol), the presence of the chlorinated solute reclassifies the entire mixture as

Halogenated Waste.[1]

Part 4: Step-by-Step Disposal Procedures
Scenario A: Disposal of Pure Solid (Excess Reagent)
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Context: You have expired bottles or weighed excess that cannot be returned to stock.

o PPE Verification: Don standard PPE plus a P95 or N95 particulate respirator. The powder is
an irritant and potential sensitizer.

e Primary Containment: Do not dump loose powder into a carboy. Place the solid into a clear
polyethylene bag or a wide-mouth high-density polyethylene (HDPE) jar.

e Secondary Containment: If bagging, double-bag the material and seal with tape.[1]
o Labeling: Apply a hazardous waste label.

o Constituents: "2-Chloro-5-cyanonicotinic acid, solid."[1]

o Hazard Checkboxes: Toxic, Irritant.[1][4]

e Binning: Place in the lab's Solid Hazardous Waste drum. Ensure this drum is destined for
incineration, not landfill.

Scenario B: Disposal of Reaction Mixtures (Liquids)

Context: The compound is dissolved in mother liquor or wash solvents.[1]
e The "Contaminant Rule": In waste management, "Once Halogenated, Always Halogenated."

o Example: If you dissolve 5¢g of this compound in 1L of Ethanol (non-halogenated), the
entire 1L must now be treated as Halogenated Waste.[1]

e pH Check: Before pouring into the waste drum, check the pH of the solution.
o If pH < 3: Neutralize slowly with Sodium Bicarbonate (NaHCOs) to pH 6-8.[1]

o Reasoning: Preventing the mixture from entering the waste drum at a low pH reduces the
risk of nitrile hydrolysis or reaction with other incompatible wastes (like sulfides) in the
central accumulation area.

o Transfer: Pour into the Halogenated Solvent Waste carboy (typically the "Red Can" or
designated halogenated drum).

© 2026 BenchChem. All rights reserved. 417 Tech Support


https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.benchchem.com/product/b11817623/docs?utm_src=pdf-body#2-chloro-5-cyanonicotinic-acid-safe-handling-disposal-protocol-1
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://store.apolloscientific.co.uk/storage/msds/OR5074_msds.pdf
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11817623?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

e Log It: Record the volume on the waste tag. Explicitly write "contains halogenated pyridines."

Part 5: Emergency Protocols (Spill & Exposure)

Self-Validating Safety System: Your spill kit is only effective if it matches the chemical's
properties. Standard clay absorbents are acceptable, but avoid oxidative cleaners (like bleach)
which could react with the nitrile.[1]

Incident Immediate Action Technical Rationale

Cover with wet paper towels to o
Prevents aerosolization of the

Minor Spill (Solid) prevent dust.[1] Scoop into a o
irritant powder.
bag.
Bleach + Nitriles can form toxic
] S Absorb with vermiculite or chloramines or cyanogen
Major Spill (Liquid) . .
sand. Do not use bleach. chloride under specific
conditions.

Ethanol increases skin
) Wash with soap and water for permeability, potentially
Skin Contact i . .
15 min. Do not use ethanol.[1] enhancing absorption of the

toxin.[1]

) ) The carboxylic acid group
Flush for 15 min. Seek medical ]
Eye Contact ) poses a risk of corneal
attention.
damage.

Part 6: Regulatory & Compliance (RCRA)[1]

For US-based laboratories operating under EPA/RCRA guidelines:
o Waste Characterization: This material is likely a Characteristic Hazardous Waste.[5]
o EPA Waste Codes:

o DO002: (Corrosive) - Applicable if the waste is an aqueous solution with pH < 2.
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o F-List (FO01/F002): Applicable if the compound is dissolved in spent halogenated solvents
(e.g., Methylene Chloride).[1]

o Halogenated Organic Solids (HOS): While not a specific "P" or "U" listed waste by name, it
must be treated as toxic/halogenated.[1]

e DOT Shipping (for disposal transport):

o Proper Shipping Name: Waste Corrosive solid, acidic, organic, n.o.s. (2-Chloro-5-
cyanonicotinic acid)[1]

o Class: 8 (Corrosive) or 6.1 (Toxic) depending on concentration/formulation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2-Chloro-5-cyanonicotinic Acid: Safe Handling &
Disposal Protocol[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b11817623/docs#2-chloro-5-cyanonicotinic-acid-safe-
handling-disposal-protocol-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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